Cas no 134628-06-1 (Acetic acid, nitro-, 2-(trimethylsilyl)ethyl ester)

• Product name: Acetic acid, nitro-, 2-(trimethylsilyl)ethyl ester
• CAS No: 134628-06-1
• MF: C₇H₁₅NO₄Si
• MW: 205.283803224564
• CID: 1235958
• PubChem ID: 11195084

Acetic acid, nitro-, 2-(trimethylsilyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, nitro-, 2-(trimethylsilyl)ethyl ester
• 2-trimethylsilylethyl 2-nitroacetate
• DTXSID90458334
• nitroacetic acid, 2-(trimethylsily)ethyl ester
• UOVFXDXWOSYEDL-UHFFFAOYSA-N
• 134628-06-1

• Inchi： InChI=1S/C7H15NO4Si/c1-13(2,3)5-4-12-7(9)6-8(10)11/h4-6H2,1-3H3
• InChI Key： UOVFXDXWOSYEDL-UHFFFAOYSA-N
• SMILES： C[Si](C)(C)CCOC(=O)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.07705
• Monoisotopic Mass: 205.07703449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44